3-(chloromethyl)-1-methyl-1H-1,2,4-triazole hydrochloride
Cat. No. B138373
Key on ui cas rn:
135206-76-7
M. Wt: 168.02 g/mol
InChI Key: KISIDCUHOLGEPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999998B2
Procedure details
(1-methyl-1H-1,2,4-triazol-3-yl)methanol (0.25 g, 2.2 mmol) was dissolved in 10 mL of SOCl2 and refluxed for 2 hours. The mixture was evaporated to dryness and coevaporated with toluene. The resulting white solid (0.2 g) was used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:6]=[N:5][C:4]([CH2:7]O)=[N:3]1.O=S(Cl)[Cl:11]>>[ClH:11].[Cl:11][CH2:7][C:4]1[N:5]=[CH:6][N:2]([CH3:1])[N:3]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0.25 g
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Type
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reactant
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Smiles
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CN1N=C(N=C1)CO
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The mixture was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting white solid (0.2 g) was used in the next step without further purification
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Outcomes
Product
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Name
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Type
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Smiles
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Cl.ClCC1=NN(C=N1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
